Cas no 90866-90-3 (Cyclohexa-1,2,3-triene)

• Product Name: Cyclohexa-1,2,3-triene
• CAS No: 90866-90-3
• MF: C₆H₆
• MW: 78.1118416786194
• CID: 2812986
• PubChem ID: 22138104
• Update Time: 2025-04-21

Cyclohexa-1,2,3-triene Chemical and Physical Properties

Names and Identifiers

• CHEBI:195206
• DTXCID00573527
• 90866-90-3
• DTXSID70622773
• 1,2,3-Cyclohexatriene
• 4-cyclohexatriene
• Cyclohexa-1,2,3-triene

• Inchi： 1S/C6H6/c1-2-4-6-5-3-1/h1,6H,2,4H2
• InChI Key： LQABCMYNMHGWFU-UHFFFAOYSA-N
• SMILES： C1C=C=C=CC1

Computed Properties

• Exact Mass: 78.0469501914g/mol
• Monoisotopic Mass: 78.0469501914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Allenes Cyclic allenes